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Compound of Interest

Compound Name: T20-M

Cat. No.: B15584007 Get Quote

Disclaimer: These notes are intended for research, scientific, and drug development

professionals. They are not a substitute for professional medical advice.

Introduction
T20-M is a combination oral antihyperglycemic agent used in the management of type 2

diabetes mellitus. It consists of two active ingredients: Teneligliptin, a dipeptidyl peptidase-4

(DPP-4) inhibitor, and Metformin, a biguanide. This combination therapy leverages distinct

mechanisms of action to achieve greater glycemic control. Metformin reduces hepatic glucose

production and intestinal glucose absorption, while Teneligliptin increases insulin secretion and

decreases glucagon levels in a glucose-dependent manner.[1]

These application notes provide a summary of dosage and administration guidelines based on

available information, along with relevant experimental protocols for researchers.

Dosage and Administration
Proper dosage and administration of T20-M are crucial for achieving optimal glycemic control

and minimizing adverse effects. The following table summarizes key quantitative data

regarding its use.

Table 1: T20-M Dosage and Administration Summary
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Parameter Guideline Source

Route of Administration Oral [1]

Frequency Once daily [1]

Administration with Food

Can be taken with or without

food. Taking with food may

reduce stomach upset.

[1]

Formulation

Tablet. Swallow whole with

water. Do not crush, chew, or

break.

[1]

Storage

Store in a cool, dry place away

from sunlight, at 10°C to 25°C

or below 30°C.

[1]

Mechanism of Action
The synergistic effect of T20-M is due to the complementary mechanisms of its two

components, Teneligliptin and Metformin.

Metformin: The primary mechanism of metformin is the activation of AMP-activated protein

kinase (AMPK).[2][3][4] This leads to the inhibition of hepatic gluconeogenesis (glucose

production in the liver).[2][4][5] It also decreases the intestinal absorption of glucose and

improves insulin sensitivity by increasing peripheral glucose uptake and utilization.[2][5]

Teneligliptin: As a DPP-4 inhibitor, Teneligliptin prevents the inactivation of incretin hormones

such as glucagon-like peptide-1 (GLP-1).[4] Elevated levels of active GLP-1 stimulate insulin

release from pancreatic β-cells and suppress glucagon secretion from pancreatic α-cells,

both in a glucose-dependent manner. This ultimately leads to lower blood glucose levels.[1]
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T20-M Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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